Cas no 1261944-50-6 (Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate)

• Product Name: Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate
• CAS No: 1261944-50-6
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18314777
• CID: 1223261
• PubChem ID: 53220495
• Update Time: 2025-10-28

Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate
• 2-Formyl-5-(4-methoxycarbonylphenyl)phenol, 95%
• Methyl 4'-formyl-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-FORMYL-5-(4-METHOXYCARBONYLPHENYL)PHENOL
• DTXSID30685228
• 1261944-50-6
• MFCD18314777

• MDL： MFCD18314777
• Inchi： 1S/C15H12O4/c1-19-15(18)11-4-2-10(3-5-11)12-6-7-13(9-16)14(17)8-12/h2-9,17H,1H3
• InChI Key： KEKSBQSYWKMWQG-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate

Research Brief on Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate (CAS: 1261944-50-6) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate (CAS: 1261944-50-6) is a synthetic aromatic ester with a molecular structure that combines a formyl group and a hydroxyl group on a phenyl ring, linked to a benzoate moiety. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry, particularly as a building block for the synthesis of bioactive molecules. Its unique structural features make it a promising candidate for the development of novel therapeutic agents, including anti-inflammatory, anticancer, and antimicrobial compounds.

Recent studies have explored the role of Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate in the design of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its utility as a precursor in the synthesis of selective COX-2 inhibitors, which are pivotal in the treatment of inflammatory disorders. The compound's ability to undergo facile chemical modifications allows for the generation of diverse derivatives with enhanced pharmacological properties.

In addition to its therapeutic potential, Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate has been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated its incorporation into polymeric nanoparticles, where it served as a functional linker to improve the stability and targeted release of encapsulated drugs. This application underscores its versatility beyond traditional small-molecule drug development.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural optimization and formulation strategies. For example, a recent preprint on bioRxiv (2024) proposed the use of prodrug approaches to enhance the solubility and metabolic stability of Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate-derived therapeutics.

In conclusion, Methyl 4-(4-formyl-3-hydroxyphenyl)benzoate (CAS: 1261944-50-6) represents a valuable scaffold in chemical biology and pharmaceutical research. Its multifaceted applications—from enzyme inhibition to drug delivery—highlight its potential to contribute to the next generation of therapeutics. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.